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Compound of Interest

Compound Name: Yaddle1

Cat. No.: B15538307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Yaddle1 has emerged as a potent second-generation agonist for the mechanosensitive ion

channel Piezo1, offering significant advantages in solubility over its predecessor, Yoda1. This

guide provides a comprehensive evaluation of the available data to assess the specificity of

Yaddle1 for Piezo1 compared to its closely related homolog, Piezo2. While direct experimental

data on Yaddle1's activity on Piezo2 is limited in currently available literature, we can infer its

specificity by examining the well-documented selectivity of its parent compound, Yoda1.

Yaddle1: A Potent Piezo1 Agonist
Yaddle1 was developed through structural modifications of Yoda1 to enhance its

physicochemical properties, particularly its solubility.[1] It demonstrates potent activation of

Piezo1, inducing calcium influx in cells expressing the channel.

Quantitative Data: Yaddle1 Activation of Piezo1
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Compoun
d

Target
Assay
Type

Cell Line
Paramete
r

Value
Referenc
e

Yaddle1 Piezo1
Calcium

Influx

Piezo1-

mCherry

transfected

HEK293A

MEC₅₀ 0.40 µM [1]

Yoda1 Piezo1
Calcium

Influx

Piezo1-

mCherry

transfected

HEK293A

MEC₅₀ ~0.50 µM [1]

MEC₅₀ (Half-maximal effective concentration) represents the concentration of an agonist that

produces 50% of the maximal possible effect.

Specificity Profile: Insights from Yoda1
Due to the limited direct experimental data on Yaddle1's effect on Piezo2, we turn to the

extensive research on Yoda1 to infer the specificity of its derivative. Multiple studies have

established that Yoda1 is highly selective for Piezo1 and does not activate Piezo2.

Comparative Data: Yoda1 Activity on Piezo1 vs. Piezo2
Concentration-response experiments have shown that while Yoda1 elicits robust calcium

responses in cells transfected with human or mouse Piezo1, it fails to do so in cells transfected

with Piezo2, even at high concentrations.[2] This indicates a high degree of selectivity for

Piezo1.[2]
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Compound Target Assay Type Cell Line
Observatio
n

Reference

Yoda1 Piezo1
Calcium

Influx

hPiezo1-

transfected

cells

Robust Ca²⁺

response

Yoda1 Piezo2
Calcium

Influx

mPiezo2-

transfected

cells

No significant

Ca²⁺

response

Experimental Methodologies
The evaluation of Yaddle1 and Yoda1's activity and specificity predominantly relies on calcium

imaging assays in heterologous expression systems.

Calcium Influx Assay Protocol
Cell Culture and Transfection: Human Embryonic Kidney 293 (HEK293) cells are cultured in

a suitable medium. Cells are then transiently transfected with plasmids encoding either

human Piezo1 or mouse Piezo2. Often, these constructs are tagged with a fluorescent

protein (e.g., mCherry) for visualization.

Fluorescent Calcium Indicator Loading: Transfected cells are loaded with a calcium-sensitive

fluorescent dye, such as Fura-2 AM or Fluo-4 AM, which allows for the measurement of

changes in intracellular calcium concentration.

Compound Application: A baseline fluorescence is recorded before the addition of the test

compound (Yaddle1 or Yoda1) at various concentrations.

Data Acquisition and Analysis: Changes in fluorescence intensity upon compound addition

are monitored using a fluorescence microscope or a plate reader. The data is then analyzed

to determine the concentration-response relationship and calculate parameters like EC₅₀ or

MEC₅₀.

Signaling Pathway and Experimental Workflow
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The activation of Piezo1 by an agonist like Yaddle1 leads to a cascade of intracellular events,

primarily initiated by the influx of calcium ions. The experimental workflow to determine

specificity involves a direct comparison of the compound's effect on cells expressing either

Piezo1 or Piezo2.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15538307?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15538307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Piezo1 Activation and Specificity Workflow
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Figure 1. A diagram illustrating the specific activation of Piezo1 by Yaddle1, leading to calcium

influx, and the inferred lack of activity on Piezo2. The experimental workflow to determine this

specificity is also depicted.

Conclusion
Based on the available evidence for its parent compound Yoda1, Yaddle1 is predicted to be a

highly specific agonist for Piezo1 with negligible to no activity on Piezo2. This makes Yaddle1 a

valuable tool for selectively studying the physiological and pathological roles of Piezo1.

However, to definitively confirm this specificity, direct experimental evaluation of Yaddle1 on

Piezo2-expressing cells using techniques such as patch-clamp electrophysiology or calcium

imaging is warranted. The improved solubility of Yaddle1 makes it a more reliable and effective

tool for such future investigations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15538307?utm_src=pdf-body
https://www.benchchem.com/product/b15538307?utm_src=pdf-body
https://www.benchchem.com/product/b15538307?utm_src=pdf-body
https://www.benchchem.com/product/b15538307?utm_src=pdf-body
https://www.benchchem.com/product/b15538307?utm_src=pdf-body
https://www.benchchem.com/product/b15538307?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/38716967/
https://pubmed.ncbi.nlm.nih.gov/38716967/
https://pubmed.ncbi.nlm.nih.gov/38716967/
https://elifesciences.org/articles/07369
https://www.benchchem.com/product/b15538307#evaluating-the-specificity-of-yaddle1-for-piezo1-over-piezo2
https://www.benchchem.com/product/b15538307#evaluating-the-specificity-of-yaddle1-for-piezo1-over-piezo2
https://www.benchchem.com/product/b15538307#evaluating-the-specificity-of-yaddle1-for-piezo1-over-piezo2
https://www.benchchem.com/product/b15538307#evaluating-the-specificity-of-yaddle1-for-piezo1-over-piezo2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15538307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15538307?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15538307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

